N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline

• IUPAC Name: N-benzyl-2-nitro-4-(3-nitrophenyl)sulfonylaniline
• InChI: InChI=1S/C19H15N3O6S/c23-21(24)15-7-4-8-16(11-15)29(27,28)17-9-10-18(19(12-17)22(25)26)20-13-14-5-2-1-3-6-14/h1-12,20H,13H2
• InChI Key: JICDZAAVBRZTCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(C=C(C=C2)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C19H15N3O6S
• Molecular Weight: 413.4 g/mol

Description

N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline is a chemical compound that has been the subject of extensive scientific research. It is a nitroaromatic compound that has been used in various fields such as organic synthesis, materials science, and medicinal chemistry.

Mechanism of Action

The mechanism of action of N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline is not fully understood. However, it is believed to act as a photochromic compound, meaning that it undergoes a reversible change in color upon exposure to light. This property has been exploited in various applications, including the development of photoresponsive materials and sensors.
Biochemical and physiological effects:
There is limited information available on the biochemical and physiological effects of N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline. However, it has been shown to exhibit low toxicity in animal studies, making it a potentially safe compound for use in various applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline is its high yield and purity in the synthesis process. Additionally, its unique chemical properties make it suitable for a wide range of applications. However, its limited solubility in water and some organic solvents can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the research and development of N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline. One possible direction is the development of new synthetic methods that can improve the yield and purity of the compound. Additionally, its potential use as a photoresponsive material in various applications, including sensors and data storage, could be further explored. Further research into its biochemical and physiological effects could also provide valuable insights into its potential use in medicinal chemistry.
In conclusion, N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline is a unique chemical compound that has been the subject of extensive scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research into this compound could lead to new discoveries and applications in various fields.

Synthesis Methods

The synthesis of N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline involves the reaction of 3-nitrobenzenesulfonyl chloride with N-benzylaniline in the presence of a base such as triethylamine. The resulting product is then treated with nitric acid to form the final compound. This method has been optimized for high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

N-benzyl-2-nitro-4-[(3-nitrophenyl)sulfonyl]aniline has been widely used in scientific research due to its unique chemical properties. It has been used as a building block for the synthesis of various organic compounds, including dyes, polymers, and pharmaceuticals. Additionally, it has been used as a fluorescent probe for the detection of metal ions and as a catalyst in organic reactions.